Cas no 2309462-53-9 (2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid
• CAS No: 2309462-53-9
• MF: C₁₂H₁₅BrN₂O₃
• MW: 315.163102388382
• CID: 6396667
• PubChem ID: 165739110
• Update Time: 2025-06-25

2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7428504
• 2309462-53-9
• 2-{[3-(5-bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid
• 2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid

• Inchi： 1S/C12H15BrN2O3/c13-9-2-3-10(15-6-9)12(18-7-11(16)17)4-1-5-14-8-12/h2-3,6,14H,1,4-5,7-8H2,(H,16,17)
• InChI Key： NZHCBKGGWCCMBR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CNCCC1)OCC(=O)O

Computed Properties

• Exact Mass: 314.02660g/mol
• Monoisotopic Mass: 314.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid

Introduction to 2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid (CAS No. 2309462-53-9)

2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2309462-53-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of modulating cellular pathways and interacting with biological targets. The unique structural features of this molecule, including its piperidine and bromopyridine moieties, make it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid consists of an acetic acid derivative linked to a piperidine ring, which is further substituted with a 5-bromopyridine group. This arrangement confers specific electronic and steric properties that are conducive to binding with biological targets. The presence of the bromine atom in the pyridine ring enhances the molecule's reactivity, making it a versatile intermediate in synthetic chemistry. Additionally, the acetoxy group provides a site for further functionalization, allowing for the creation of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing piperidine and bromopyridine motifs. These structural elements are frequently found in approved drugs and are known to contribute to favorable pharmacokinetic properties, such as improved solubility and metabolic stability. The compound 2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid represents an excellent example of how these motifs can be integrated into a single molecular framework to create promising candidates for drug development.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The structural features of 2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid suggest that it may interact with kinase domains, either directly or indirectly through allosteric modulation.

Recent studies have highlighted the importance of scaffold hopping—the process of modifying the core structure of a lead compound to improve its pharmacological properties—in drug discovery. 2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid serves as an excellent scaffold for such modifications due to its inherent flexibility and reactivity. Researchers have demonstrated that by introducing various substituents into this framework, it is possible to fine-tune its binding affinity and selectivity for different biological targets. This approach has led to the identification of several novel compounds with enhanced therapeutic potential.

The synthesis of 2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 5-bromo-pyridine derivatives and piperidine-based compounds. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions, which are well-established methods for forming carbon-carbon bonds in organic synthesis. The final step involves functionalizing the resulting molecule with an acetoxy group to yield the desired product.

In terms of biological activity, preliminary studies have shown that 2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid exhibits promising effects on cellular pathways relevant to inflammation and cancer. For instance, it has been observed to inhibit the activity of certain kinases involved in tumor growth and metastasis. Additionally, it demonstrates anti-inflammatory properties by modulating cytokine production and reducing oxidative stress in cells. These findings underscore its potential as a lead compound for further development into therapeutic agents.

The pharmacokinetic profile of 2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yl]oxy}acetic acid is another critical aspect that needs to be evaluated during drug development. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully assessed to determine whether the compound can reach effective concentrations at target sites within the body. Preliminary data suggest that modifications to the molecular structure can significantly impact these parameters, making it possible to optimize the compound for better pharmacokinetic properties.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 2-{[3-(5-Bromopyridin-2-yl)piperidin-3-yloxy}]acetic acid both in vitro and in vivo. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. By simulating these interactions computationally, scientists can identify potential binding sites and optimize the molecule's affinity for these targets before conducting expensive experimental trials. This approach has accelerated the drug discovery process considerably.

The future direction of research on CAS No 2309462 - 53 - 9 will likely focus on expanding its therapeutic applications through structural modifications and clinical investigations. Researchers are exploring ways to enhance its selectivity against specific kinases while minimizing off-target effects that could lead to adverse side effects. Additionally, studies will aim to assess its efficacy in animal models and eventually humans through clinical trials if initial results remain promising.

In conclusion, 2-{[3-(5-Bromopyridin - 2 - yl ) piperid ine - 3 - yl ] oxy } acetic ac id (CAS No . 230946 2 - 53 - 9 ) represents an exciting opportunity for further exploration in pharmaceutical chemistry . Its unique structural features , combined with preliminary evidence suggesting biological activity , make it a compelling candidate for developing novel therapeutic agents . As research continues , this compound holds promise for contributing significantly to advancements in medicine .